Indium trichloride
Cat. No. B086656
Key on ui cas rn:
12672-70-7
M. Wt: 221.17 g/mol
InChI Key: PSCMQHVBLHHWTO-UHFFFAOYSA-K
Attention: For research use only. Not for human or veterinary use.
Patent
US07494728B2
Procedure details
Sodium hydroxide (0.75 mol) and 2-aminoethanol (100 ml) were dissolved in water (800 ml) to prepare an aqueous alkaline solution. Separately from this alkaline solution, an aqueous solution of tin chloride and indium chloride was prepared by dissolving indium chloride (III) tetrahydrate (0.067 mol) and tin chloride (IV) pentahydrate (0.007 mol) in water (400 ml). To the former aqueous alkaline solution, was added dropwise the latter aqueous solution of tin chloride and indium chloride to form a precipitate of a hydroxide or a hydrate comprising tin and indium. The pH of the precipitate was 10.2. A suspension of the precipitate was aged at room temperature for 20 hours, and then washed with water until the pH of the precipitate reached 7.6.
Name
tin chloride
Quantity
0.007 mol
Type
reactant
Reaction Step One
Name
tin chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Identifiers
|
REACTION_CXSMILES
|
[OH-].[Na+].NCC[OH:6].[Sn:7]([Cl:11])([Cl:10])([Cl:9])[Cl:8].[Cl-:12].[In+3:13].[Cl-].[Cl-]>O.[N+]([O-])([O-])=O.[Fe+2].[N+]([O-])([O-])=O>[Sn:7]([Cl:11])([Cl:10])([Cl:9])[Cl:8].[Cl-:12].[In+3:13].[Cl-:8].[Cl-:8].[OH-:6] |f:0.1,4.5.6.7,9.10.11,13.14.15.16|
|
Inputs
Step One
|
Name
|
tin chloride
|
|
Quantity
|
0.007 mol
|
|
Type
|
reactant
|
|
Smiles
|
[Sn](Cl)(Cl)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
400 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
0.067 mol
|
|
Type
|
catalyst
|
|
Smiles
|
[N+](=O)([O-])[O-].[Fe+2].[N+](=O)([O-])[O-]
|
Step Two
|
Name
|
|
|
Quantity
|
0.75 mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
reactant
|
|
Smiles
|
NCCO
|
|
Name
|
|
|
Quantity
|
800 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Three
|
Name
|
tin chloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Sn](Cl)(Cl)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].[In+3].[Cl-].[Cl-]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to prepare an aqueous alkaline solution
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[Sn](Cl)(Cl)(Cl)Cl
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[Cl-].[In+3].[Cl-].[Cl-]
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[OH-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
